Cas no 1341933-98-9 (1-(2-Methylpropanesulfonyl)piperidin-4-amine)

• Product Name: 1-(2-Methylpropanesulfonyl)piperidin-4-amine
• CAS No: 1341933-98-9
• MF: C₉H₂₀N₂O₂S
• MW: 220.332301139832
• CID: 5149458
• PubChem ID: 64479327
• Update Time: 2025-10-29

1-(2-Methylpropanesulfonyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpropanesulfonyl)piperidin-4-amine
• 1-(Isobutylsulfonyl)piperidin-4-amine
• 4-Piperidinamine, 1-[(2-methylpropyl)sulfonyl]-
• 1-(2-Methylpropanesulfonyl)piperidin-4-amine

• Inchi： 1S/C9H20N2O2S/c1-8(2)7-14(12,13)11-5-3-9(10)4-6-11/h8-9H,3-7,10H2,1-2H3
• InChI Key： BXBOEVIJVQVALV-UHFFFAOYSA-N
• SMILES： S(CC(C)C)(N1CCC(CC1)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 261
• XLogP3: 0.5
• Topological Polar Surface Area: 71.8

Additional information on 1-(2-Methylpropanesulfonyl)piperidin-4-amine

1-(2-Methylpropanesulfonyl)piperidin-4-amine: A Comprehensive Overview

1-(2-Methylpropanesulfonyl)piperidin-4-amine (CAS No. 1341933-98-9) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This compound belongs to the class of sulfonamides, which are widely studied for their role in various biological processes and therapeutic interventions.

The molecular structure of 1-(2-Methylpropanesulfonyl)piperidin-4-amine is characterized by a piperidine ring, a six-membered saturated hydrocarbon, substituted with a sulfonyl group at the 4-position. The sulfonyl group is further substituted with a methylpropane moiety, which introduces steric and electronic effects that can influence the compound's reactivity and bioavailability. This structure makes it a promising candidate for exploring its role in enzyme inhibition, receptor binding, and other pharmacological activities.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activities of 1-(2-Methylpropanesulfonyl)piperidin-4-amine with greater accuracy. For instance, molecular docking studies have revealed that this compound exhibits strong binding affinity to certain G-protein coupled receptors (GPCRs), which are critical targets in the development of treatments for cardiovascular diseases, neurodegenerative disorders, and cancer.

Moreover, the synthesis of 1-(2-Methylpropanesulfonyl)piperidin-4-amine has been optimized through green chemistry approaches, reducing the environmental impact of its production process. This is particularly important as industries increasingly prioritize sustainable practices to meet global regulatory standards and consumer expectations.

In terms of therapeutic applications, 1-(2-Methylpropanesulfonyl)piperidin-4-amine has shown potential as a lead compound in the development of novel analgesics. Preclinical studies have demonstrated its ability to modulate pain pathways without inducing tolerance or dependence, which are common limitations of currently available opioid-based medications.

Another area of active research involves the investigation of 1-(2-Methylpropanesulfonyl)piperidin-4-amine as a candidate for anti-inflammatory therapies. Its ability to inhibit cyclooxygenase (COX) enzymes suggests that it could serve as a safer alternative to nonsteroidal anti-inflammatory drugs (NSAIDs), which are associated with gastrointestinal side effects.

Furthermore, the stereochemical properties of 1-(2-Methylpropanesulfonyl)piperidin-4-amine have been extensively studied to understand how they influence its pharmacokinetics and pharmacodynamics. Stereoisomerism plays a crucial role in determining the efficacy and safety profiles of drugs, making this aspect a focal point in ongoing research efforts.

In conclusion, 1-(2-Methylpropanesulfonyl)piperidin-4-amine represents a significant advancement in chemical synthesis and drug discovery. Its unique structural features, combined with emerging insights from cutting-edge research methodologies, position it as a valuable tool in addressing unmet medical needs across various therapeutic areas.